Cas no 1805138-19-5 (3-Cyano-2-difluoromethyl-5-methylphenylacetic acid)

• Product Name: 3-Cyano-2-difluoromethyl-5-methylphenylacetic acid
• CAS No: 1805138-19-5
• MF: C₁₁H₉F₂NO₂
• MW: 225.191469907761
• CID: 5006151
• Update Time: 2025-06-13

3-Cyano-2-difluoromethyl-5-methylphenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-2-difluoromethyl-5-methylphenylacetic acid

• Inchi： 1S/C11H9F2NO2/c1-6-2-7(4-9(15)16)10(11(12)13)8(3-6)5-14/h2-3,11H,4H2,1H3,(H,15,16)
• InChI Key： HXKKHKJBGUTCHR-UHFFFAOYSA-N
• SMILES： FC(C1C(C#N)=CC(C)=CC=1CC(=O)O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 310
• XLogP3: 2.1
• Topological Polar Surface Area: 61.1

Additional information on 3-Cyano-2-difluoromethyl-5-methylphenylacetic acid

Research Brief on 3-Cyano-2-difluoromethyl-5-methylphenylacetic Acid (CAS: 1805138-19-5)

3-Cyano-2-difluoromethyl-5-methylphenylacetic acid (CAS: 1805138-19-5) is a chemically synthesized compound that has garnered significant attention in the field of medicinal chemistry and drug development. This compound, characterized by its unique structural features including a cyano group, difluoromethyl moiety, and phenylacetic acid backbone, has shown promising potential in various therapeutic applications. Recent studies have focused on its role as a key intermediate in the synthesis of novel bioactive molecules, particularly in the development of anti-inflammatory and anticancer agents.

The compound's mechanism of action is believed to involve modulation of enzymatic pathways, particularly those related to cyclooxygenase (COX) and lipoxygenase (LOX) enzymes, which are critical in inflammatory responses. Additionally, its difluoromethyl group enhances metabolic stability, making it a valuable scaffold for designing drugs with improved pharmacokinetic properties. Recent research has also explored its potential in targeting specific oncogenic pathways, highlighting its versatility in drug discovery.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the synthesis and biological evaluation of derivatives of 3-Cyano-2-difluoromethyl-5-methylphenylacetic acid. The study demonstrated that these derivatives exhibited potent inhibitory activity against COX-2, with selectivity over COX-1, suggesting their potential as safer anti-inflammatory agents. Another study in Bioorganic & Medicinal Chemistry Letters highlighted the compound's role in the development of small-molecule inhibitors targeting protein-protein interactions in cancer cells, further underscoring its therapeutic relevance.

Despite these advancements, challenges remain in optimizing the compound's bioavailability and minimizing off-target effects. Future research directions include structural modifications to enhance its efficacy and specificity, as well as in vivo studies to validate its therapeutic potential. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 3-Cyano-2-difluoromethyl-5-methylphenylacetic acid represents a promising candidate in the quest for novel therapeutics. Its multifaceted applications in inflammation and oncology, coupled with its favorable chemical properties, make it a compound of significant interest for further investigation. Continued research and development efforts will be crucial in unlocking its full potential and addressing the unmet medical needs in these areas.